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Frequently Asked Questions (FAQs)

What is the recommended long-term storage condition for ARP 100? The manufacturer

recommends storing ARP 100 as a powder at -20°C, where it is stable for 3 years from the date of

receipt [1].

How should I prepare and store stock solutions of ARP 100? Prepare stock solutions according to

your experimental needs. The provided solubility data can guide your choice of solvent. Aliquot the

stock solution to avoid repeated freeze-thaw cycles and store at recommended temperatures. The

stability of these solutions should be validated experimentally.

What is the mechanism of action of ARP 100? ARP 100 is a potent and selective inhibitor of Matrix

Metalloproteinase-2 (MMP-2). It interacts with the S1' pocket of the enzyme, exhibiting anti-invasive

properties in cellular models [1].

How can I verify the stability of my ARP 100 stock solution? If you suspect degradation, compare

the activity of a freshly prepared solution with your stored aliquot in a functional assay (e.g., an

invasion assay). A significant drop in efficacy suggests potential compound degradation.

Troubleshooting Guides

Problem: Loss of inhibitory activity in experiments.
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Potential Cause Recommended Action

Degraded stock
solution

Prepare a fresh stock solution from powder stored at -20°C. Avoid repeated
freeze-thaw cycles by using small aliquots.

Incorrect
concentration

Verify the concentration of your stock solution using an appropriate method
(e.g., UV-Vis spectroscopy) and ensure accurate dilutions.

Insufficient
incubation

Confirm that the incubation time and concentration with the target are adequate
for effective inhibition.

Solvent
incompatibility

Ensure the solvent used for your stock solution (e.g., DMSO) is compatible with
your biological assay system.

Problem: Poor solubility in aqueous buffers.

Potential Cause Recommended Action

Solvent choice ARP 100 is highly soluble in DMSO (200.31 mM) and Ethanol, but insoluble in
water [1]. Always use a carrier solvent for initial dissolution before dilution in

aqueous buffers.

Final solvent
concentration

Ensure the final concentration of the carrier solvent (e.g., DMSO) in your assay

is tolerated by your cells or biochemical system.

Experimental Data Summary

The table below consolidates key quantitative information for ARP 100 from the manufacturer [1].

Parameter Value / Description

Molecular Weight 364.42 g/mol

CAS Number 704888-90-4

Primary Target (IC₅₀) MMP-2 (12 nM)
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Parameter Value / Description

Selectivity (IC₅₀) MMP-9 (200 nM), MMP-3 (4500 nM), MMP-1 & MMP-7 (>50,000 nM)

Storage (Powder) -20°C; 3 years stable

Solubility (DMSO) 73 mg/mL (200.31 mM)

Detailed Experimental Protocols

1. In Vitro Invasion Assay (Referenced from Selleckchem) [1] This protocol outlines the method used to

demonstrate the anti-invasive properties of ARP 100.

Cell Line: HT1080 sarcoma cells.

Procedure:
Plate HT1080 sarcoma cells on Matrigel in complete medium.

After 24 hours, incubate the cells with ARP 100 at a concentration of 50 nM.
Continue the incubation for 1 hour.

Observe and quantify the total number of invasive elongations. A significant reduction indicates
successful MMP-2 inhibition and anti-invasive activity.

2. Recommended Protocol for Preparing a 10 mM Stock Solution

Calculation: To prepare 1 mL of a 10 mM solution, weigh (10 µmol) * (0.36442 mg/µmol) = 3.644 mg
of ARP 100 powder.

Dissolution: Add 3.644 mg of ARP 100 powder directly into 1 mL of pure, anhydrous DMSO.
Mixing: Vortex or sonicate the mixture briefly to ensure complete dissolution.

Storage: Immediately aliquot the solution into small, single-use vials and store at -20°C or -80°C.
Record the date of preparation.

Experimental Workflow and Mechanism Visualization

The diagram below illustrates the experimental workflow for using ARP 100 in an invasion assay and its

proposed mechanism of action.
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Key Information Gaps and Further Research

No Specific Stability Data for Solutions: The manufacturer provides storage guidelines for the

powder form but does not specify the stability of dissolved stock solutions. This is a critical piece of
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information you will need to establish experimentally in your own lab.

Lack of Independent Validation: The information currently available is primarily from the
manufacturer's product sheet. Peer-reviewed studies focusing specifically on the compound's stability

under various conditions would provide greater confidence.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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